Cas no 1351623-46-5 (2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide)

2-(1,3-Benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide is a synthetic organic compound featuring a benzothiazole core linked to a sulfamoylphenyl moiety via an acetamide bridge. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to its sulfonamide and heterocyclic functionalities. The benzothiazole group may enhance binding affinity to biological targets, while the sulfamoylphenyl segment could impart solubility and pharmacokinetic advantages. Its precise applications depend on further derivatization or mechanistic studies, but its modular design allows for exploration in drug discovery, particularly for targets requiring dual hydrophobic and polar interactions. Handling requires standard laboratory precautions for sulfonamide-containing compounds.
2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide structure
1351623-46-5 structure
Product Name:2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide
CAS No:1351623-46-5
MF:C16H16N4O3S2
MW:376.453240394592
CID:6303281
PubChem ID:56765751
Update Time:2025-11-01

2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide
    • 2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
    • 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-sulfamoylphenyl)acetamide
    • AKOS024540086
    • 1351623-46-5
    • VU0537772-1
    • F6225-0130
    • 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
    • Inchi: 1S/C16H16N4O3S2/c1-20(16-19-13-4-2-3-5-14(13)24-16)10-15(21)18-11-6-8-12(9-7-11)25(17,22)23/h2-9H,10H2,1H3,(H,18,21)(H2,17,22,23)
    • InChI Key: AGRVLQSCGHDNEH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N(C)CC(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

  • Exact Mass: 376.06638273g/mol
  • Monoisotopic Mass: 376.06638273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 142Ų

2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6225-0130-2μmol
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
2μmol
$57.0 2023-09-09
Life Chemicals
F6225-0130-5μmol
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
5μmol
$63.0 2023-09-09
Life Chemicals
F6225-0130-10μmol
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
10μmol
$69.0 2023-09-09
Life Chemicals
F6225-0130-20μmol
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
20μmol
$79.0 2023-09-09
Life Chemicals
F6225-0130-1mg
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
1mg
$54.0 2023-09-09
Life Chemicals
F6225-0130-2mg
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
2mg
$59.0 2023-09-09
Life Chemicals
F6225-0130-3mg
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
3mg
$63.0 2023-09-09
Life Chemicals
F6225-0130-4mg
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
4mg
$66.0 2023-09-09
Life Chemicals
F6225-0130-5mg
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
5mg
$69.0 2023-09-09
Life Chemicals
F6225-0130-10mg
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
1351623-46-5
10mg
$79.0 2023-09-09

Additional information on 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide

Recent Advances in the Study of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide (CAS: 1351623-46-5)

The compound 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide (CAS: 1351623-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide, which combines a benzothiazole moiety with a sulfamoylphenyl group. This combination is believed to contribute to its promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, with a particular emphasis on green chemistry approaches to minimize environmental impact.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific biological pathways. For instance, it has shown potent inhibitory effects on certain enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its antimicrobial activity against resistant bacterial strains has been documented, suggesting its utility in addressing the growing challenge of antibiotic resistance.

Further investigations into the mechanism of action of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide have revealed its ability to modulate key cellular signaling pathways. These findings have been supported by molecular docking studies, which indicate strong binding affinities to target proteins. Such insights are crucial for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide represents a promising scaffold for drug development. Continued research into its pharmacological properties and optimization of its chemical structure will be critical for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk